Kinetic isotope effects on the dissolution kinetics of solid salicylic acid in aqueous solution: evidence for solubilisation via a proton dissociation–recombination mechanism†

Chemical Communications Pub Date: 2002-03-05 DOI: 10.1039/B111642H

Abstract

Quantitative Atomic Force Microscopy measurements made on the dissolving surface of solid salicylic acid in H2O and D2O reveal a kinetic isotope effect (kH/kD = 2.3 ± 0.6) on the dissolution rate consistent with a transition state in which the proton is dissociated from the dissolving molecule.

Graphical abstract: Kinetic isotope effects on the dissolution kinetics of solid salicylic acid in aqueous solution: evidence for solubilisation via a proton dissociation–recombination mechanism
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